5-Fluoro-2-piperidin-3-yl-1H-benzoimidazole
Overview
Description
5-Fluoro-2-piperidin-3-yl-1H-benzoimidazole is a chemical compound with the molecular weight of 292.18 . It is a brown solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H14FN3.2ClH/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8;;/h3-4,6,8,14H,1-2,5,7H2,(H,15,16);2*1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a brown solid . It has a molecular weight of 292.18 . The compound should be stored at 0-8°C .Scientific Research Applications
Antimicrobial Properties
5-Fluoro-2-piperidin-3-yl-1H-benzoimidazole and its derivatives exhibit significant antimicrobial properties. Research has demonstrated their effectiveness against various bacterial and fungal strains. For instance, certain phosphoramidate derivatives of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole, a related compound, showed promising antibacterial and antifungal activities, outperforming standard drugs in some cases (Sivala, Chintha, Potla, Chinnam, & Chamarthi, 2020). Similarly, new classes of antimicrobial and antioxidant agents based on thiourea and urea derivatives of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole were synthesized, showing good antibacterial and antifungal activity (Sudhamani, Basha, Venkateswarlu, Vijaya, & Raju, 2015).
Antiproliferative Effects
Compounds derived from this compound also exhibit antiproliferative effects. A study on novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives demonstrated potent antiproliferative activity against various carcinoma cells, indicating potential applications in cancer research (Prasad, Vinaya, Kumar, Swarup, & Rangappa, 2009).
Antipsychotic Properties
Several studies have explored the antipsychotic potential of derivatives of this compound. Research on mesolimbic selective antipsychotic arylcarbamates, including 4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidine, indicated a pharmacological profile suggesting an atypical antipsychotic activity with a preferential effect on the mesocorticolimbic dopaminergic system (Hansen, Fink-Jensen, Christensen, Grønvald, Jeppesen, Mogensen, Nielsen, Scheideler, White, & Zhang, 1998).
Antihypertensive Agents
Some derivatives of this compound have been synthesized for their potential use as antihypertensive agents. These compounds showed remarkable activity in comparison to standard drugs such as Losartan, highlighting their potential in the treatment of hypertension (Sharma, Kohli, Sharmab, & Sharma, 2010).
Safety and Hazards
Properties
IUPAC Name |
6-fluoro-2-piperidin-3-yl-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSGAEPTYDKJILR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NC3=C(N2)C=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40587986 |
Source
|
| Record name | 6-Fluoro-2-(piperidin-3-yl)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
885275-03-6 |
Source
|
| Record name | 6-Fluoro-2-(3-piperidinyl)-1H-benzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885275-03-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluoro-2-(piperidin-3-yl)-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[9-(6-Hydroxymethyl-4-trityl-morpholin-2-yl)-9H-purin-6-yl]-benzamide](/img/structure/B1357267.png)
